Cas no 1481476-25-8 (3-(4-bromothiophen-2-yl)methylpiperidin-3-ol)
3-(4-bromothiophen-2-yl)methylpiperidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol
- AKOS014479510
- 3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol
- 1481476-25-8
- EN300-2006399
-
- Inchi: 1S/C10H14BrNOS/c11-8-4-9(14-6-8)5-10(13)2-1-3-12-7-10/h4,6,12-13H,1-3,5,7H2
- InChI Key: CZWIIYCYGHYOCA-UHFFFAOYSA-N
- SMILES: BrC1=CSC(=C1)CC1(CNCCC1)O
Computed Properties
- Exact Mass: 274.99795g/mol
- Monoisotopic Mass: 274.99795g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 60.5Ų
3-(4-bromothiophen-2-yl)methylpiperidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2006399-0.05g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 0.05g |
$1080.0 | 2023-09-16 | ||
| Enamine | EN300-2006399-0.1g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 0.1g |
$1131.0 | 2023-09-16 | ||
| Enamine | EN300-2006399-0.25g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 0.25g |
$1183.0 | 2023-09-16 | ||
| Enamine | EN300-2006399-0.5g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 0.5g |
$1234.0 | 2023-09-16 | ||
| Enamine | EN300-2006399-1.0g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 1g |
$1286.0 | 2023-05-26 | ||
| Enamine | EN300-2006399-2.5g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 2.5g |
$2520.0 | 2023-09-16 | ||
| Enamine | EN300-2006399-5.0g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 5g |
$3728.0 | 2023-05-26 | ||
| Enamine | EN300-2006399-10.0g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 10g |
$5528.0 | 2023-05-26 | ||
| Enamine | EN300-2006399-1g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 1g |
$1286.0 | 2023-09-16 | ||
| Enamine | EN300-2006399-5g |
3-[(4-bromothiophen-2-yl)methyl]piperidin-3-ol |
1481476-25-8 | 5g |
$3728.0 | 2023-09-16 |
3-(4-bromothiophen-2-yl)methylpiperidin-3-ol Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol
Introduction to 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol (CAS No. 1481476-25-8)
3-(4-bromothiophen-2-yl)methylpiperidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1481476-25-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a piperidine core substituted with a bromothiophene moiety and a hydroxymethyl group, has garnered attention due to its structural complexity and potential biological activities. The combination of these functional groups makes it a valuable scaffold for the development of novel therapeutic agents.
The bromothiophene moiety in 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol is particularly noteworthy, as thiophene derivatives are widely recognized for their pharmacological properties. Thiophenes, being part of many bioactive molecules, exhibit diverse biological functions, including antiviral, antibacterial, and anti-inflammatory effects. The presence of a bromine atom at the 4-position of the thiophene ring enhances the electrophilicity of the molecule, making it a suitable candidate for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.
The piperidine ring in this compound contributes to its solubility and bioavailability, which are critical factors in drug design. Piperidine derivatives are commonly found in marketed drugs due to their favorable pharmacokinetic profiles. The N-methylated piperidine ring in 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol suggests potential interactions with biological targets such as enzymes and receptors, which are essential for modulating physiological processes.
The hydroxymethyl group at the 3-position of the piperidine ring introduces polarity to the molecule, which can influence its binding affinity and metabolic stability. This feature makes it an attractive candidate for further derivatization to enhance its pharmacological properties. The hydroxymethyl group can participate in hydrogen bonding interactions with biological targets, potentially improving drug-receptor binding.
Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol exemplifies the versatility of heterocyclic scaffolds in medicinal chemistry. Its unique structural features make it a promising candidate for exploring new drug candidates targeting various diseases.
In the context of current research, 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol has been investigated for its potential applications in treating neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, making them suitable candidates for drugs targeting conditions such as depression, anxiety, and epilepsy. The presence of the bromothiophene moiety may enhance its ability to interact with specific neurotransmitter receptors, potentially leading to novel therapeutic interventions.
Furthermore, the compound has been explored for its anti-cancer properties. Bromothiophene derivatives have demonstrated inhibitory effects on various cancer cell lines by interfering with key signaling pathways involved in tumor growth and progression. The structural features of 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol, particularly the bromine atom on the thiophene ring, may facilitate interactions with cancer-related proteins and enzymes, making it a promising lead compound for further development.
The synthesis of 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The synthesis typically begins with the preparation of 4-bromothiophene followed by functionalization at the 2-position to introduce the piperidine moiety. Subsequent steps involve protecting group strategies to ensure regioselective functionalization at the desired positions.
The use of modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions has significantly improved the efficiency and yield of producing complex molecules like 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol. These techniques allow for precise control over molecular architecture, enabling chemists to tailor compounds for specific biological activities.
In conclusion, 3-(4-bromothiophen-2-yl)methylpiperidin-3-ol (CAS No. 1481476-25-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting neurological disorders and cancer. The ongoing research into this compound underscores its importance in advancing drug discovery efforts and highlights the continued relevance of heterocyclic chemistry in medicinal science.
1481476-25-8 (3-(4-bromothiophen-2-yl)methylpiperidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)